molecular formula C28H28Cl2N4O2S B11087279 2-({5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dichlorophenyl)acetamide CAS No. 539808-79-2

2-({5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dichlorophenyl)acetamide

Cat. No.: B11087279
CAS No.: 539808-79-2
M. Wt: 555.5 g/mol
InChI Key: RPFGFTBJBUHWDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-({5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dichlorophenyl)acetamide (CAS 539808-71-4) features a 1,2,4-triazole core substituted with:

  • A 4-tert-butylphenoxymethyl group at position 3.
  • A 2-methylphenyl group at position 4.
  • A sulfanyl (-S-) linkage to an N-(2,6-dichlorophenyl)acetamide moiety.

Properties

CAS No.

539808-79-2

Molecular Formula

C28H28Cl2N4O2S

Molecular Weight

555.5 g/mol

IUPAC Name

2-[[5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,6-dichlorophenyl)acetamide

InChI

InChI=1S/C28H28Cl2N4O2S/c1-18-8-5-6-11-23(18)34-24(16-36-20-14-12-19(13-15-20)28(2,3)4)32-33-27(34)37-17-25(35)31-26-21(29)9-7-10-22(26)30/h5-15H,16-17H2,1-4H3,(H,31,35)

InChI Key

RPFGFTBJBUHWDA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1N2C(=NN=C2SCC(=O)NC3=C(C=CC=C3Cl)Cl)COC4=CC=C(C=C4)C(C)(C)C

Origin of Product

United States

Biological Activity

The compound 2-({5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dichlorophenyl)acetamide is a complex organic molecule with significant potential in pharmacology due to its unique structural features. It includes a triazole ring, a sulfenyl group, and an acetamide moiety, which may contribute to various biological activities. This article explores its biological activity, synthesis methods, and relevant research findings.

Chemical Characteristics

  • Molecular Formula : C28H28Cl2N4O2S
  • Molecular Weight : 555.53 g/mol
  • LogP : 7.4879 (indicating high lipophilicity)
  • Hydrogen Bond Acceptors : 6
  • Hydrogen Bond Donors : 1

Biological Activity Overview

Research indicates that this compound exhibits several biological activities, particularly in antibacterial and antifungal domains. The presence of the triazole moiety is significant, as compounds with this structure have been widely studied for their antimicrobial properties.

Antibacterial Activity

  • Mechanisms of Action : The compound likely interacts with various enzyme targets or modulates receptor activity. Studies on related triazole compounds have shown that they inhibit bacterial growth by targeting DNA-gyrase and other critical bacterial enzymes .
  • Case Studies :
    • In vitro studies have demonstrated that derivatives of triazoles exhibit significant antibacterial activity against strains such as E. coli, S. aureus, and Mycobacterium tuberculosis. For example, compounds similar to the target compound showed minimum inhibitory concentration (MIC) values below 5 µg/mL against resistant strains .
    • A study reported that triazole derivatives demonstrated enhanced selectivity against resistant bacterial strains when modified with specific functional groups, indicating the potential for developing targeted therapies .

Antifungal Activity

Triazoles are also known for their antifungal properties. Research has shown that compounds containing the triazole moiety can inhibit the growth of various fungi by disrupting ergosterol biosynthesis in fungal cell membranes.

Comparative Analysis with Similar Compounds

The table below summarizes some structurally similar compounds and their unique properties:

Compound NameStructural FeaturesUnique Properties
1-{[5-(4-tert-butylphenoxy)methyl]-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl}-N-(3-methoxyphenyl)acetamideSimilar triazole and sulfenyl structureEnhanced solubility due to methoxy group
2-{[5-(p-tolyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chlorophenyl)acetamideLacks the tert-butyl groupDifferent biological activity profile
5-{(4-tert-butylphenoxy)methyl}-1H-pyrazoleDifferent heterocyclic ringPotentially different therapeutic effects

Research Findings

Recent studies have highlighted the importance of structure-activity relationships (SAR) in developing effective antibacterial agents based on triazole derivatives. The incorporation of various substituents significantly affects biological activity and selectivity against specific pathogens.

Potential Applications

The unique combination of functional groups in 2-({5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dichlorophenyl)acetamide suggests potential applications in:

  • Antibacterial treatments : Particularly for drug-resistant bacterial infections.
  • Antifungal therapies : Targeting common fungal pathogens.

Comparison with Similar Compounds

Comparison with Structural Analogues

Triazole-Acetamide Derivatives

Compound A : 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide (CAS 477313-59-0)
  • Key Differences: Position 5: A 4-tert-butylphenyl group replaces the 4-tert-butylphenoxymethyl of the target compound. Position 4: A 4-methoxyphenyl group replaces the 2-methylphenyl group.
  • The 4-methoxyphenyl group introduces electron-donating effects, which may alter binding affinity compared to the electron-neutral 2-methylphenyl group in the target compound .
Compound B : N-(2,6-dimethylphenyl)-2-{[4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS 578754-93-5)
  • Key Differences: Position 5: A thiophene ring replaces the 4-tert-butylphenoxymethyl group. Position 4: A prop-2-en-1-yl (allyl) group replaces the 2-methylphenyl group.
  • The allyl group may confer greater conformational flexibility but reduce steric hindrance compared to the rigid 2-methylphenyl substituent .

Physicochemical and Computational Comparisons

QSAR and Molecular Descriptors :
  • The 2-methylphenyl group contributes to steric bulk, which may hinder metabolism by cytochrome P450 enzymes compared to smaller substituents (e.g., methoxy) .
  • Electronic Effects :
    • The 2,6-dichlorophenyl group’s electron-withdrawing nature stabilizes the acetamide’s carbonyl group, enhancing hydrogen-bonding with target proteins .
Chromatographic Behavior :
  • High-performance liquid chromatography (HPLC) retention times for the target compound are expected to exceed those of more polar analogues (e.g., Compound A with a methoxy group) due to its lipophilic tert-butyl and methylphenyl groups .

Research Findings and Data Tables

Table 1: Structural and Property Comparison

Property Target Compound Compound A Compound B
CAS Number 539808-71-4 477313-59-0 578754-93-5
Triazole Substituents 5: 4-tert-butylphenoxymethyl 5: 4-tert-butylphenyl 5: Thiophene
4: 2-methylphenyl 4: 4-methoxyphenyl 4: Allyl
logP (Predicted) 4.5 4.2 3.8
Key Functional Groups Dichlorophenyl, ether Dichlorophenyl, methoxy Thiophene, allyl

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.